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Compound of Interest

Compound Name: Desethylene ciprofloxacin

CAS No.: 103222-12-4

Cat. No.: B035067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of

Desethylene ciprofloxacin, a primary metabolite of the broad-spectrum antibiotic

ciprofloxacin. The objective is to offer a comparative overview of method performance,

supported by experimental data from various studies, to aid researchers in selecting the most

appropriate analytical technique for their specific needs. While direct inter-laboratory

comparison studies for Desethylene ciprofloxacin are not extensively published, this guide

synthesizes data from single-laboratory validation studies of methods capable of quantifying

this metabolite, often alongside its parent drug, ciprofloxacin.

Metabolic Pathway of Ciprofloxacin
Ciprofloxacin is metabolized in the liver, primarily through modifications of its piperazinyl group,

leading to the formation of several metabolites.[1] Desethylene ciprofloxacin (M1) is one of

the four primary metabolites, alongside sulfociprofloxacin (M2), oxociprofloxacin (M3), and

formyl-ciprofloxacin (M4).[1] Understanding this metabolic pathway is crucial for

pharmacokinetic and drug metabolism studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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